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An In-depth Technical Guide to Allocinnamic Acid: Physical Constants and Spectral Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allocinnamic acid, systematically known as (Z)-3-phenylprop-2-enoic acid or cis-cinnamic
acid, is the geometric isomer of the more common trans-cinnamic acid.[1] As an unsaturated
carboxylic acid, it serves as a valuable building block in organic synthesis and is of interest in
various fields, including pharmacology and materials science. This technical guide provides a
comprehensive summary of the core physical constants and spectral data for allocinnamic
acid, intended to support research and development activities.

General and Physical Properties

Allocinnamic acid is a colorless crystalline solid.[2] It is known to exist in at least three
polymorphic forms, which accounts for the variations observed in its physical constants,
particularly the melting point.[2] It is slightly soluble in water but shows good solubility in
organic solvents such as ethanol and ether.[2][3]
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ble 1: C | ies of Alloci ic Acid

Property

Value

Reference

IUPAC Name

(2)-3-phenylprop-2-enoic acid

Other Names

cis-cinnamic acid, cis-3-

carboxystyrene
CAS Number 102-94-3
Molecular Formula CoHsO2
Molar Mass 148.16 g/mol

Table 2: Physical Constants of Allocinnamic Acid

Polymorphs
Pol h Pol h Pol h Other
olymor olymor olymor
Property A L i . L i : L i Reported Reference
Values
Melting Point 42 °C 58 °C 68 °C -
265 °C
Boiling Point (decomposes 265 °C 265 °C 300 °C
)
) 1.284 g/cm3
Density - - 1.49 g/cm3
(at 4 °C)
Solubility in Slightly Hardly Hardly 1gin~111-
Water soluble soluble soluble 145g H20
Soluble in ] )
N Easily soluble  Easily soluble
Solubility alcohol,
in alcohol, in alcohol, -
(Other) ether, ethyl
ether ether
acetate

Spectral Data

The following tables summarize key spectral data for the characterization of allocinnamic acid.
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. Multiplicity /
Chemical .
Frequency . Coupling .
Solvent Shift & Assignment Reference
(MHz) ( ) Constant
pPpm
()
Water (pH Aromatic
600 7.62,7.61 m
7.0) (ortho-H)
7.46, 7.45, _
Aromatic
7.44,7.43,
m (meta-, para-
7.42,7.41,
H)
7.38
6.53, 6.50 d Vinylic-H
L] 13 1 H 1
Frequency Chemical Shift .
Solvent Assignment Reference
(MHz) S (ppm)
Water (pH 7.0) 150 143.58 Vinylic-C
132.13, 131.48,
Aromatic-C
130.47
126.48 Vinylic-C

Note: Full assignment of aromatic carbons was not specified in the source.

Table 5: Key Infrared (IR) Absorption Bands for
Allocinnamic Acid Polymorphs
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Wavenumber .
Polymorph Assignment Reference
(cm™)
C=0 stretching
68 °C form ~1690 (doublet)

(carbonyl)

~940 (doublet)

O-H out-of-plane bend

58 °C form

| C=0 stretching
1696 (singlet) (carbonyl)

1631 (Raman), 1626
(IR)

C=C stretching

(alkene)

904 (singlet)

O-H out-of-plane bend

ble 6: UV-Visibl |

Technique

Key Data Reference

UV-Visible Spectroscopy (in

Ethanol)

A_max_: 262 nm

Major m/z peaks: 148 (M),

Mass Spectrometry (GC-MS)

147 ([M-H]*), 103

Experimental Protocols

Detailed experimental procedures for the specific data cited are often proprietary to the

publishing institution. However, the following outlines the standard methodologies employed for

determining the physical and spectral data of a compound like allocinnamic acid.

e Melting Point Determination: A small amount of the crystalline sample is placed in a capillary

tube and heated in a calibrated melting point apparatus. The temperature range over which

the substance melts is recorded. For polymorphic substances, this process is repeated for

each crystalline form.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample is dissolved in a deuterated

solvent (e.g., D20, DMSO-ds). The solution is placed in an NMR tube and inserted into the

spectrometer. For *H NMR, radiofrequency pulses are used to excite the hydrogen nuclei,
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and the resulting signals are recorded to determine chemical shifts, multiplicities, and
coupling constants. 13C NMR is performed similarly but observes the carbon nuclei, often
requiring a longer acquisition time.

« Infrared (IR) Spectroscopy: For solid samples, a KBr pellet is commonly prepared by
grinding the sample with potassium bromide and pressing it into a transparent disk.
Alternatively, the sample can be dissolved in a suitable solvent like chloroform. The sample
is then placed in the path of an infrared beam, and the absorption of radiation at different
wavenumbers is measured to identify functional groups.

o UV-Visible Spectroscopy: The sample is dissolved in a UV-transparent solvent, such as
ethanol or methanol, to a known concentration. The solution is placed in a quartz cuvette,
and its absorbance is measured across the ultraviolet and visible range (typically 200-800
nm) to identify the wavelength of maximum absorbance (A_max_).

e Mass Spectrometry (MS): The sample is introduced into the mass spectrometer, where it is
ionized. In Gas Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized
and separated on a GC column before entering the MS. The mass-to-charge ratio (m/z) of
the resulting ions and their fragments are measured to determine the molecular weight and
structural features of the compound.

Visualization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound such as allocinnamic acid.
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Caption: A generalized workflow for the synthesis, purification, and characterization of a
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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